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Compound of Interest

Compound Name: Imbricatolic Acid

Cat. No.: B1254948 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the in vitro biological activities of

imbricatolic acid, a lichen-derived depside. The document includes a summary of its known

anti-inflammatory properties, detailed protocols for key assays, and generalized procedures for

screening additional bioactivities.

Summary of Imbricatolic Acid Bioactivity
Imbricatolic acid has demonstrated significant multi-target anti-inflammatory activity in several

in vitro assays. Quantitative data from published studies are summarized below, providing a

benchmark for researchers.
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Target/Assay Assay Type IC50 (µM) Reference

Microsomal

Prostaglandin E2

Synthase-1 (mPGES-

1)

Enzyme Inhibition 1.9 [1][2][3]

5-Lipoxygenase (5-

LOX)
Cell-Based 5.3 [1][2][3]

5-Lipoxygenase (5-

LOX)
Purified Enzyme 3.5 [1][2][3]

TNF-α-induced NF-κB

Activation

Luciferase Reporter

Cells
2.0 [1][2]

Note: Data for antioxidant, cytotoxic, and antimicrobial activities of imbricatolic acid are not

extensively reported in the current literature. The general protocols provided in this document

can be adapted for initial screening of these potential bioactivities.

Visualizing Mechanisms and Workflows
Anti-Inflammatory Signaling Pathways
The diagram below illustrates the key inflammatory pathways inhibited by imbricatolic acid. It

targets multiple points in the arachidonic acid cascade and the NF-κB signaling pathway, which

are crucial for the inflammatory response.

Caption: Imbricatolic Acid's multi-target anti-inflammatory action.

General Experimental Workflow
This workflow outlines the typical steps for the in vitro screening of a natural product like

imbricatolic acid.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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